1-[(3-Chlorophenyl)methyl]pyrazol-4-ol

• IUPAC Name: 1-[(3-chlorophenyl)methyl]pyrazol-4-ol
• InChI: InChI=1S/C10H9ClN2O/c11-9-3-1-2-8(4-9)6-13-7-10(14)5-12-13/h1-5,7,14H,6H2
• InChI Key: WPGJPNYCYDDXQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CN2C=C(C=N2)O
• Molecular Formula: C10H9ClN2O
• Molecular Weight: 208.64 g/mol

Description

“1-[(3-Chlorophenyl)methyl]pyrazol-4-ol” is a chemical compound with the molecular formula C9H7ClN2O. It is also known by other names such as “1-(4-Chlorophenyl)-1H-pyrazol-3-ol” and "1-(4-Chlorophenyl)-1,2-dihydro-3H-pyrazol-3-one".

Molecular Structure Analysis

The molecular structure of “this compound” can be analyzed using various spectroscopic techniques. For a detailed structural analysis, techniques such as X-ray diffraction studies can be used.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” can be determined using various analytical techniques. The compound has an average mass of 194.618 Da and a monoisotopic mass of 194.024689 Da.

Scientific Research Applications

Synthetic and Medicinal Perspective

Pyrazoles, including derivatives like 1-[(3-Chlorophenyl)methyl]pyrazol-4-ol, are a significant class within the azole family, showing extensive applications in various fields, especially in medicinal chemistry. Methyl substituted pyrazoles have been identified as potent medicinal scaffolds demonstrating a broad spectrum of biological activities. These derivatives have been synthesized through detailed synthetic approaches and analyzed for their medical significance, aiding medicinal chemists in generating new leads with high efficacy and lower microbial resistance (Sharma et al., 2021).

Role in Heterocyclic Chemistry

The pyrazole moiety is recognized as a pharmacophore, playing a crucial role in many biologically active compounds, making it an interesting template for combinatorial and medicinal chemistry. Pyrazole derivatives, including those similar to this compound, are extensively used as synthons in organic synthesis, displaying a wide range of biological activities such as anticancer, analgesic, anti-inflammatory, antimicrobial, and more. The synthesis of pyrazole heterocycles involves condensation followed by cyclization, achieved under various conditions, highlighting the importance of pyrazoles in medicinal chemistry (Dar & Shamsuzzaman, 2015).

Antioxidant Properties and Cell Impairment Remediation

Chromones and their derivatives, including pyrazole-based compounds, are natural compounds associated with significant physiological activities such as anti-inflammatory, antidiabetic, antitumor, and anticancer. These activities are believed to be linked to the antioxidant properties of these compounds, neutralizing active oxygen and interrupting free radical processes that can delay or inhibit cell impairment leading to various diseases. This highlights the potential of pyrazole derivatives, including this compound, in contributing to the development of therapeutic agents with antioxidant capabilities (Yadav et al., 2014).

Mechanism of Action

Target of Action

It’s known that similar heterocyclic compounds can act as precursors for several multi-component reactions, including strecker synthesis, bucherer–berg reaction, and post-mcr cyclization . These reactions have various pharmaceutical applications such as anti-tumor, anti-convulsant, anti-chitosomal, and more .

Mode of Action

It’s known that benzylic halides typically react via sn1 or sn2 pathways . The choice between these two pathways depends on the degree of substitution at the benzylic position . For instance, primary benzylic halides typically react via an SN2 pathway, while secondary and tertiary benzylic halides typically react via an SN1 pathway .

Biochemical Pathways

Similar heterocyclic compounds can affect a wide range of biochemical pathways due to their diverse chemical interactions, efficacy, and potency .

Pharmacokinetics

The pharmacokinetics of similar compounds can be influenced by factors such as the compound’s chemical structure, the presence of functional groups, and the compound’s physicochemical properties .

Result of Action

Similar heterocyclic compounds can have a wide range of effects, including anti-tumor, anti-convulsant, and anti-chitosomal effects .

Action Environment

The action, efficacy, and stability of 1-(3-Chloro-benzyl)-1H-pyrazol-4-ol can be influenced by various environmental factors. These factors can include the pH of the environment, the presence of other compounds, and the temperature .

Biochemical Analysis

Biochemical Properties

1-[(3-Chlorophenyl)methyl]pyrazol-4-ol plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity. For instance, it has been observed to interact with acetylcholinesterase, an enzyme crucial for the breakdown of acetylcholine in the nervous system . This interaction can lead to the inhibition of acetylcholinesterase, affecting neurotransmission. Additionally, this compound may interact with other biomolecules, such as receptors and ion channels, modulating their function and contributing to its overall biochemical effects.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. For example, it has been shown to affect the MAPK/ERK signaling pathway, which is involved in cell proliferation and differentiation . By modulating this pathway, this compound can alter cell function and behavior. Furthermore, it can impact gene expression by interacting with transcription factors, leading to changes in the expression of genes involved in cell growth and survival.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, such as enzymes and receptors, influencing their activity. For instance, its binding to acetylcholinesterase leads to enzyme inhibition, resulting in increased levels of acetylcholine in the synaptic cleft . This can enhance cholinergic signaling and affect neuronal communication. Additionally, this compound can modulate enzyme activity by acting as an allosteric modulator, altering the enzyme’s conformation and function.

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. Its stability and degradation are crucial factors influencing its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions . Prolonged exposure to light and heat can lead to its degradation, reducing its efficacy. Long-term studies in vitro and in vivo have demonstrated that continuous exposure to this compound can lead to adaptive changes in cellular function, such as altered gene expression and metabolic activity.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may exhibit beneficial effects, such as enhanced cognitive function and neuroprotection . At higher doses, it can lead to toxic effects, including neurotoxicity and hepatotoxicity. Threshold effects have been observed, where a specific dosage range produces optimal therapeutic effects without causing adverse reactions. It is crucial to determine the appropriate dosage to maximize the benefits while minimizing the risks.

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, influencing metabolic flux and metabolite levels. For instance, it can be metabolized by cytochrome P450 enzymes in the liver, leading to the formation of metabolites that may have different biological activities . These metabolites can further interact with other enzymes and pathways, contributing to the overall metabolic effects of this compound.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its biological activity. It can be transported across cell membranes by specific transporters and binding proteins . Once inside the cell, it can localize to various cellular compartments, such as the cytoplasm and nucleus, where it exerts its effects. The distribution of this compound within tissues can also influence its overall pharmacokinetics and pharmacodynamics.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. It can be directed to specific compartments or organelles by targeting signals or post-translational modifications . For example, it may localize to the mitochondria, where it can influence mitochondrial function and energy metabolism. Additionally, its localization to the nucleus can affect gene expression by interacting with nuclear receptors and transcription factors.